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Compound of Interest

Compound Name: Pancuronium

Cat. No.: B099182

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on pancuronium bromide
for research purposes. It covers reliable suppliers, its mechanism of action, detailed
experimental protocols, and essential safety guidelines.

Sourcing Pancuronium Bromide for Research

Obtaining high-purity pancuronium bromide is critical for the accuracy and reproducibility of
experimental results. A variety of chemical suppliers offer this compound for research use, with
specifications varying in terms of purity, formulation, and quantity. Researchers should always
request a Certificate of Analysis (CoA) to ensure the product meets their experimental
requirements.

Below is a comparative table of notable suppliers of pancuronium bromide for research
purposes.
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. ) Available ]
Supplier Product Name Purity . Formulation
Quantities
Sigma-Aldrich Pancuronium 10 mg, 50 mg,
_ =298% Powder
(Merck) bromide 100 mg, 250 mg
Pancuronium
Cayman ) 5 mg, 10 mg, 25 )
] (bromide >98% Solid
Chemical mg, 50 mg
hydrate)
Santa Cruz ]
) Pancuronium
Biotechnology, ] - - -
Bromide
Inc.
) ) Pancuronium 10 mg, 50 mg, Crystalline
MP Biomedicals ) -
Bromide 100 mg, 250 mg Powder
LKT Pancuronium 089 10 mg, 50 mg, White to off-white
= 0
Laboratories, Inc.  Bromide 100 mg, 250 mg powder
) Pancuronium
Biosynth ) - - -
bromide
United States )
) Pancuronium Reference
Pharmacopeia ] 500 mg -
Bromide Standard
(USP)
Pancuronium 5 mg, 10 mg, 25
TargetMol 99.27% Reagent

dibromide

mg

Mechanism of Action: Neuromuscular Blockade

Pancuronium bromide is a long-acting, non-depolarizing neuromuscular blocking agent.[1] Its

primary mechanism of action is the competitive antagonism of nicotinic acetylcholine receptors

(nAChRs) at the neuromuscular junction.[2][3]

Normally, the neurotransmitter acetylcholine (ACh) is released from the presynaptic nerve

terminal and binds to nAChRs on the postsynaptic muscle membrane. This binding opens ion

channels, leading to an influx of sodium ions, depolarization of the muscle cell membrane (end-

plate potential), and subsequent muscle contraction.[2][4]
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Pancuronium, with a molecular structure that mimics acetylcholine, binds to the same nAChR
sites without activating the receptor.[2][4] This competitive inhibition prevents ACh from binding
and initiating depolarization, thereby blocking neuromuscular transmission and resulting in
skeletal muscle relaxation and paralysis.[2][4] At higher concentrations, pancuronium can also
have a presynaptic effect, depressing the release of acetylcholine from the nerve terminal. The
reversal of this blockade can be achieved by increasing the concentration of acetylcholine at
the neuromuscular junction, typically through the administration of acetylcholinesterase

inhibitors like neostigmine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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